molecular formula C17H11ClN2O B8290318 4-(4-Chloro-6-methoxyquinolin-2-yl)benzonitrile

4-(4-Chloro-6-methoxyquinolin-2-yl)benzonitrile

Cat. No.: B8290318
M. Wt: 294.7 g/mol
InChI Key: FVSPKDZYWVOOQK-UHFFFAOYSA-N
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Description

4-(4-Chloro-6-methoxyquinolin-2-yl)benzonitrile is a useful research compound. Its molecular formula is C17H11ClN2O and its molecular weight is 294.7 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H11ClN2O

Molecular Weight

294.7 g/mol

IUPAC Name

4-(4-chloro-6-methoxyquinolin-2-yl)benzonitrile

InChI

InChI=1S/C17H11ClN2O/c1-21-13-6-7-16-14(8-13)15(18)9-17(20-16)12-4-2-11(10-19)3-5-12/h2-9H,1H3

InChI Key

FVSPKDZYWVOOQK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)N=C(C=C2Cl)C3=CC=C(C=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Followed Scheme 2, Step 1 starting from 4-cyanophenylboronic acid and 2,4-dichloro-6-methoxyquinoline, where the solvent used was DMF, and the catalyst used was Pd(PPh3)4. The mixture was heated to 100° C. for 3 h, allowed to cool, and then poured into ice water. The resulting solid was isolated by filtration, washed with water, and dried followed by recrystallization from methanol to give the desired product.
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